6-Chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one
6-Chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one
Brand Name:
Vulcanchem
CAS No.:
154635-17-3
VCID:
VC0137610
InChI:
InChI=1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20)
SMILES:
C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F
Molecular Formula:
C14H9ClF3NO2
Molecular Weight:
315.67 g/mol
6-Chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one
CAS No.: 154635-17-3
Main Products
VCID: VC0137610
Molecular Formula: C14H9ClF3NO2
Molecular Weight: 315.67 g/mol
CAS No. | 154635-17-3 |
---|---|
Product Name | 6-Chloro-4-(cyclopropylethynyl)-4-(trifluoromethyl)-1,4-dihydro-2H-3,1-benzoxazin-2-one |
Molecular Formula | C14H9ClF3NO2 |
Molecular Weight | 315.67 g/mol |
IUPAC Name | 6-chloro-4-(2-cyclopropylethynyl)-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one |
Standard InChI | InChI=1S/C14H9ClF3NO2/c15-9-3-4-11-10(7-9)13(14(16,17)18,21-12(20)19-11)6-5-8-1-2-8/h3-4,7-8H,1-2H2,(H,19,20) |
Standard InChIKey | XPOQHMRABVBWPR-UHFFFAOYSA-N |
SMILES | C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F |
Canonical SMILES | C1CC1C#CC2(C3=C(C=CC(=C3)Cl)NC(=O)O2)C(F)(F)F |
Solubility | 19.6 [ug/mL] |
PubChem Compound | 3203 |
Last Modified | Nov 11 2021 |
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